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Compound of Interest

Compound Name: 5-Chloro-2-methylpyrimidine

Cat. No.: B052933

An In-Depth Technical Guide to 5-Chloro-2-
methylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-methylpyrimidine is a halogenated pyrimidine derivative. While specific
experimental data for this particular isomer is not extensively available in public literature, this
guide provides a summary of its fundamental molecular characteristics. For comparative
analysis, information regarding its isomer, 2-Chloro-5-methylpyrimidine, is more readily found
and may offer insights into the general properties of chloromethylated pyrimidines.

Molecular Structure and Formula

The molecular structure of 5-Chloro-2-methylpyrimidine consists of a pyrimidine ring
substituted with a chlorine atom at the 5th position and a methyl group at the 2nd position.

Molecular Formula: CsHsCIN2[1]
The structural arrangement of atoms is depicted in the following diagram:

Caption: Molecular structure of 5-Chloro-2-methylpyrimidine.
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Physicochemical Properties

Quantitative experimental data for the physical and chemical properties of 5-Chloro-2-
methylpyrimidine is limited. The following table summarizes the available information.

Property Value Source
Molecular Formula CsHsCIN2 [1]
Molecular Weight 128.56 g/mol [1]
Purity >98% (as per typical suppliers)  [1]

Experimental Data

Detailed experimental protocols for the synthesis and characterization of 5-Chloro-2-
methylpyrimidine are not readily available in the surveyed literature. Similarly, specific
spectroscopic data such as *H NMR, 13C NMR, IR, and mass spectrometry for this isomer could
not be located.

Biological Activity and Applications

Information regarding the biological activity, potential applications in drug development, or
involvement in specific signaling pathways for 5-Chloro-2-methylpyrimidine is not currently
available in public domain literature.

Conclusion

This technical guide provides the fundamental molecular formula and structure for 5-Chloro-2-
methylpyrimidine. However, a comprehensive understanding of its chemical and biological
properties is hindered by the lack of available experimental data. Further research is required
to elucidate its physicochemical characteristics, develop synthetic routes, and explore its
potential applications in scientific and pharmaceutical fields. Researchers interested in this
compound may need to perform de novo synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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